Cas no 1937323-75-5 (2-Methylbenzene-1-carbonimidoyl azide)

• Product Name: 2-Methylbenzene-1-carbonimidoyl azide
• CAS No: 1937323-75-5
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5285793
• PubChem ID: 165952107
• Update Time: 2025-10-31

2-Methylbenzene-1-carbonimidoyl azide Chemical and Physical Properties

Names and Identifiers

• 1937323-75-5
• 2-methylbenzene-1-carbonimidoyl azide
• EN300-679336
• 2-Methylbenzene-1-carbonimidoyl azide

• Inchi： 1S/C8H8N4O/c1-6-4-2-3-5-7(6)8(11-13)10-12-9/h2-5,13H,1H3/b11-8-
• InChI Key： XPYHMKDTCWWPKX-FLIBITNWSA-N
• SMILES： O/N=C(/C1C=CC=CC=1C)\N=[N+]=[N-]

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47Ų

Additional information on 2-Methylbenzene-1-carbonimidoyl azide

Comprehensive Overview of 2-Methylbenzene-1-carbonimidoyl azide (CAS No. 1937323-75-5): Properties, Applications, and Innovations

The compound 2-Methylbenzene-1-carbonimidoyl azide (CAS No. 1937323-75-5) is a specialized organic molecule gaining attention in pharmaceutical and materials science research. With its unique carbonimidoyl azide functional group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a methyl-substituted benzene ring, enables selective reactivity, making it valuable for designing novel drug candidates and advanced polymers. Researchers are increasingly exploring its potential in click chemistry applications, aligning with the growing demand for efficient, modular synthesis techniques.

In recent years, the scientific community has focused on azide-containing compounds due to their role in bioconjugation and bioorthogonal chemistry. 2-Methylbenzene-1-carbonimidoyl azide stands out for its stability and reactivity balance, addressing challenges in prodrug development and targeted drug delivery systems. A 2023 study highlighted its utility in constructing heterocyclic scaffolds, a hotspot in oncology and antiviral research. This aligns with trending searches like "azides in drug discovery" and "safe handling of reactive intermediates", reflecting industry priorities.

From an industrial perspective, this compound’s thermal stability and solubility profile make it suitable for high-performance material synthesis. Innovations in photoaffinity labeling techniques have leveraged its azide group for mapping protein-ligand interactions, a topic frequently queried in academic databases. Notably, its methylbenzene backbone enhances compatibility with hydrophobic matrices, relevant to polymeric nanoparticle formulations—a trending focus in sustainable packaging and biomedical coatings.

Environmental and safety considerations are critical in modern chemistry. While 2-Methylbenzene-1-carbonimidoyl azide requires standard laboratory precautions, its low ecotoxicity profile (as per recent OECD guidelines) positions it favorably against traditional azides. This aspect resonates with search trends like "green chemistry alternatives" and "benign synthetic routes". Analytical methods such as HPLC-MS and FTIR spectroscopy are typically employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP)—a key concern for quality-conscious users.

The commercial availability of CAS 1937323-75-5 through specialty chemical suppliers has expanded its accessibility. Patent analyses reveal its inclusion in OLED material patents and biodegradable polymer inventions, connecting to high-volume queries like "advanced electronic materials". As the demand for tailor-made intermediates grows, this compound’s role in structure-activity relationship (SAR) studies continues to evolve, particularly in fragment-based drug design—a dominant theme in pharmaceutical R&D discussions.

Future directions may explore its catalytic applications or integration with flow chemistry systems, topics generating traction in process optimization forums. With proper documentation of its spectral data (available in major chemical databases), 2-Methylbenzene-1-carbonimidoyl azide exemplifies how niche intermediates can drive innovation across disciplines—from agrochemicals to nanotechnology—while addressing the industry’s push for efficient, scalable synthesis solutions.